Cas no 13567-16-3 (sodium (1E)-3-oxo-3-phenylprop-1-en-1-olate)

sodium (1E)-3-oxo-3-phenylprop-1-en-1-olate structure
13567-16-3 structure
Product Name:sodium (1E)-3-oxo-3-phenylprop-1-en-1-olate
CAS No:13567-16-3
MF:C9H7NaO2
MW:170.140453577042
CID:1244284
PubChem ID:6374392
Update Time:2025-04-20

sodium (1E)-3-oxo-3-phenylprop-1-en-1-olate Chemical and Physical Properties

Names and Identifiers

    • sodium (1E)-3-oxo-3-phenylprop-1-en-1-olate
    • sodium,(E)-3-oxo-3-phenylprop-1-en-1-olate
    • 13567-16-3
    • EN300-10440
    • 3-Hydroxyacrylophenone sodium salt
    • AKOS025116718
    • F8889-5411
    • sodium;(E)-3-oxo-3-phenylprop-1-en-1-olate
    • 3-Hydroxy-1-phenyl-2-propen-1-one sodium salt
    • 2-Propen-1-one, 3-hydroxy-1-phenyl-, sodium salt
    • sodium 3-oxo-3-phenylprop-1-en-1-olate
    • 42731-39-5
    • sodium (E)-3-oxo-3-phenylprop-1-en-1-olate
    • Acrylophenone, 3-hydroxy-, sodium salt
    • Inchi: 1S/C9H8O2.Na/c10-7-6-9(11)8-4-2-1-3-5-8;/h1-7,10H;/q;+1/p-1/b7-6+;
    • InChI Key: PEVYPQDPWKPGJN-UHDJGPCESA-M
    • SMILES: [Na+].O=C(/C=C/[O-])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 170.034374
  • Monoisotopic Mass: 170.034374
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1

Experimental Properties

  • Boiling Point: 255.7°C at 760 mmHg
  • Flash Point: 105.7°C
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